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Compound of Interest

Compound Name: Z-Val-OEt

Cat. No.: B1352588 Get Quote

Essential Safety and Handling Guide for Z-Val-
OEt
Disclaimer: A specific Safety Data Sheet (SDS) for Z-Val-OEt (N-Benzyloxycarbonyl-L-valine

ethyl ester) was not publicly available at the time of this writing. The following guidance is

synthesized from safety data for structurally similar compounds, including N-

Benzyloxycarbonyl-L-valine (Z-L-Valine) and L-Valine ethyl ester hydrochloride. Researchers

should handle Z-Val-OEt with caution and adhere to all institutional and regulatory safety

protocols.

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Z-Val-OEt.

Personal Protective Equipment (PPE)
When handling Z-Val-OEt, a comprehensive PPE strategy is crucial to minimize exposure and

ensure personal safety. The following table summarizes the recommended PPE based on the

potential hazards associated with structurally similar compounds.
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Protection Type Recommended Equipment Rationale & Best Practices

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against potential

splashes or dust generation.

Standard safety glasses are

not sufficient.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact and dispose

of contaminated gloves as

hazardous waste.[1]

Body Protection
Laboratory coat, long-sleeved

clothing.

Provides a barrier against

accidental skin contact.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

If dusts are generated, use a

NIOSH-approved respirator or

an N95 dust mask.[1] Ensure

proper fit and training before

use.

Operational Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of Z-Val-OEt
and the safety of the laboratory environment.

Engineering Controls: Handle Z-Val-OEt in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[2] Eyewash stations and safety

showers should be readily accessible.

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[3]

Minimize dust generation and accumulation.[3][4]

Do not eat, drink, or smoke in areas where Z-Val-OEt is handled.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/sial/v0500
https://www.sigmaaldrich.com/SG/en/sds/sial/v0500
https://www.benchchem.com/product/b1352588?utm_src=pdf-body
https://www.benchchem.com/product/b1352588?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W011722/N-Benzyloxy-carbonyl-N-methyl-L-valine-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13583&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13583&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/pt/sds/sigma/t0699?userType=undefined
https://www.benchchem.com/product/b1352588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling the compound.

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.

Store away from strong oxidizing agents.[3]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the individual is not

breathing, give artificial respiration and seek

immediate medical attention.[2][3]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[3] Seek

medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[3] Rinse

the mouth with water and drink 2-4 cupfuls of

milk or water if the person is conscious and

alert. Seek immediate medical attention.[3]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is necessary to mitigate environmental

and personal risk.

Spill Response:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 1.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[1]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Waste Disposal:

Dispose of Z-Val-OEt and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Do not allow the product to enter drains or waterways.[1][2]

Physical and Chemical Properties
The following table summarizes key quantitative data for Z-L-Valine, a structurally similar

compound. These values should be considered as estimates for Z-Val-OEt.

Property Value Source Compound

Molecular Formula C₁₃H₁₇NO₄ N-Benzyloxycarbonyl-L-valine

Molecular Weight 251.28 g/mol N-Benzyloxycarbonyl-L-valine

Melting Point 58 - 60 °C (136.4 - 140 °F)
N-Benzyloxycarbonyl-L-

valine[3]
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Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a chemical spill of Z-Val-
OEt.
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Workflow for Z-Val-OEt Spill Response

Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use absorbent pads for liquids)

Clean Up Spill
(Sweep solid, absorb liquid)

Decontaminate the Area
(Wipe with appropriate solvent)

Dispose of Waste
(In labeled hazardous waste container)

Report the Incident
(Follow institutional protocol)

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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